tert-Butyl 1-(2-chloropyridin-4-yl)piperidin-4-ylcarbamate

• Molecular Formula: C15H22ClN3O2
• Molecular Weight: 311.81 g/mol
• IUPAC Name: tert-butyl N-[1-(2-chloropyridin-4-yl)piperidin-4-yl]carbamate
• InChI: InChI=1S/C15H22ClN3O2/c1-15(2,3)21-14(20)18-11-5-8-19(9-6-11)12-4-7-17-13(16)10-12/h4,7,10-11H,5-6,8-9H2,1-3H3,(H,18,20)
• InChI Key: HPAUFVRRIBRAHX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCN(CC1)C2=CC(=NC=C2)Cl

Description

Tert-Butyl 1-(2-chloropyridin-4-yl)piperidin-4-ylcarbamate is a useful research compound. Its molecular formula is C15H22ClN3O2 and its molecular weight is 311.81 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2-chloro-4-fluoropyridine (1.00 g, 7.60 mmol) and Boc-4-aminopiperidine (1.98 g, 9.09 mmol) in NMP (10 mL) was added DIPEA (1.86 mL, 10.6 mmol). Argon was bubbled through the cloudy solution for 5 minutes before the reaction mixture was heated in the microwave for 2×30 minutes to 150° C. The mixture was then poured into water and extracted with ethyl acetate. The combined organic phases were dried over sodium sulfate, filtered and evaporated. Purification by chromatography (silica gel, 50 g, 0 to 50% ethyl acetate in heptane) afforded the title compound (1.47 g, 62%) as a white solid.